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Compound of Interest

Compound Name: Racecadotril

Cat. No.: B1680418 Get Quote

For laboratory professionals engaged in research and development, ensuring personal and

environmental safety is paramount when handling active pharmaceutical ingredients. This

guide provides essential, procedural information for the safe handling and disposal of

Racecadotril, an antidiarrheal drug. Adherence to these protocols is critical to minimize

exposure risk and ensure a secure laboratory environment.

Racecadotril is classified as harmful if swallowed and is very toxic to aquatic life.[1][2][3] While

it is not considered a hazardous chemical by the OSHA Hazard Communication Standard,

proper precautions are necessary.[4] The toxicological properties of this material have not been

exhaustively investigated, warranting a cautious approach.[2][5]

Engineering Controls and Personal Protective
Equipment (PPE)
The primary method for controlling exposure to Racecadotril is through engineering controls,

supplemented by appropriate personal protective equipment.

Engineering Controls: All handling of Racecadotril powder should occur in a well-ventilated

area. A laboratory fume hood or another form of local exhaust ventilation is recommended to

minimize inhalation of dust and aerosols.[2][4] A safety shower and eye wash station should

be readily accessible.[2]
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Personal Protective Equipment (PPE): The selection of PPE is crucial for preventing direct

contact with the substance.

Protection Type Specific Recommendations Standards and Practices

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields or

chemical safety glasses.[2][4]

[5]

Must conform to EN 166 (EU)

or be NIOSH (US) approved.

[4][5]

Skin Protection

Gloves: Handle with

compatible, chemical-resistant

gloves.[2][3] Materials such as

chloroprene or nitrile rubber

are suggested.[6] Always

inspect gloves before use and

use proper removal techniques

to avoid skin contact.[3] Wash

and dry hands after handling.

[3][4] Clothing: Wear

impervious, fire/flame-resistant

protective clothing.[4] A lab

coat is standard.

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[4]

Respiratory Protection

Generally not required for

routine handling with adequate

engineering controls.[1]

However, if dust is generated

or engineering controls are

insufficient, a NIOSH-approved

N100 or CEN-approved FFP3

particulate respirator is

recommended.[4] For higher-

level protection or as the sole

means of protection, a full-face

supplied-air respirator must be

used.[4]

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[3]
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Operational Plan for Handling Racecadotril
Follow these procedural steps to ensure safe handling during laboratory operations:

Preparation: Before handling, ensure all necessary engineering controls are functioning

correctly and all required PPE is available and in good condition.

Handling:

Avoid contact with skin, eyes, and clothing.[2][4][5]

Avoid the formation and inhalation of dust and aerosols.[3][4][5]

Do not eat, drink, or smoke in the handling area.[1][2]

Weigh and transfer the substance within a fume hood or ventilated enclosure.

Post-Handling:

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][5]

Remove and wash contaminated clothing before reuse.[2]

Accidental Release and Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent exposure.

Evacuate: Keep unnecessary personnel away from the spill area.[4]

Ventilate: Ensure the area is well-ventilated.[2]

Protect: Wear appropriate PPE, including respiratory protection, to avoid inhaling dust.[3][4]

Do not touch damaged containers or spilled material without proper protective clothing.[4]

Contain and Clean:

Avoid generating dust during clean-up.[4]
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Mechanically pick up the spilled material.[1] Use methods like sweeping or vacuuming.[4]

Collect the spillage in a suitable, closed container for disposal.[2][3][4][5]

Thoroughly clean the surface to remove any residual contamination.[4]

Disposal Plan
Proper disposal is critical to prevent environmental contamination, as Racecadotril is very

toxic to aquatic organisms.[1][3]

Waste Product: Racecadotril should not be disposed of with household garbage or allowed

to enter the sewage system.[1] Disposal must be in accordance with local, regional, and

national regulations.[1] Dispose of the substance at an approved waste disposal plant.[5]

Contaminated Packaging: Dispose of contaminated packaging as unused product, following

official regulations.[1][3]

General Guidance: For unused medicines not on a specific "flush list," the FDA recommends

mixing them with an unappealing substance like dirt or used coffee grounds, placing the

mixture in a sealed container, and then throwing it in the trash.[7] However, given

Racecadotril's environmental toxicity, consulting with your institution's environmental health

and safety department for specific disposal protocols is the most prudent course of action.

Do not let the product enter drains or soil.[2][3]
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PPE Selection and Use Workflow for Handling Racecadotril

Preparation Phase

PPE Selection Phase

Operational Phase

Post-Operation

Start: Task involves handling Racecadotril

Assess Task:
- Small-scale routine weighing?

- Large quantity handling?
- Spill cleanup?

Verify Engineering Controls:
- Fume hood operational?

- Ventilation adequate?

Select Required PPE

Eye/Face Protection:
- Safety Goggles (EN 166 / NIOSH)

Always Required

Skin Protection:
- Chemical-resistant gloves

- Lab coat / Protective clothing

Always Required

Respiratory Protection:
- Required for spills or poor ventilation
- NIOSH N100 / CEN FFP3 Respirator

If spill or
poor ventilation

Respiratory Protection:
- Not required for routine use

 with proper ventilation

If routine handling
in fume hood

Don PPE Correctly

Perform Handling Task
(e.g., weighing, transfer)

Doff PPE Correctly
(Avoid self-contamination)

Dispose of Contaminated PPE
and Waste Material

(Follow institutional guidelines)

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for PPE selection and use when handling Racecadotril.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1680418?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/20390m.pdf
https://www.biosynth.com/Files/MSDS/FR/27/MSDS_FR27638_5000_EN.pdf
https://www.capotchem.com/doc/msds_81110-73-8.do
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=910
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717944210000007504084876823870095/R0109_MSDS.pdf
https://www.scribd.com/document/919120733/Racecadotril-MSDS
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.benchchem.com/product/b1680418#personal-protective-equipment-for-handling-racecadotril
https://www.benchchem.com/product/b1680418#personal-protective-equipment-for-handling-racecadotril
https://www.benchchem.com/product/b1680418#personal-protective-equipment-for-handling-racecadotril
https://www.benchchem.com/product/b1680418#personal-protective-equipment-for-handling-racecadotril
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680418?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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